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Compound of Interest

4-Acetyl-4-phenylpiperidine
Compound Name:
hydrochloride

Cat. No.: B080439

An In-Depth Technical Guide to 4-Acetyl-4-
phenylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Acetyl-4-phenylpiperidine hydrochloride is a synthetic compound belonging to the 4-
phenylpiperidine class of molecules. This class is of significant interest in medicinal chemistry
due to the diverse biological activities exhibited by its derivatives, including analgesic and
psychoactive effects. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, and analytical methodologies related to 4-
acetyl-4-phenylpiperidine hydrochloride. It is intended to serve as a valuable resource for
researchers and professionals engaged in drug discovery and development, particularly in the
fields of neuroscience and pharmacology. The compound is primarily recognized as a key
intermediate in the synthesis of various bioactive molecules, notably analgesics and
antidepressants. Its mechanism of action is understood to involve the modulation of
neurotransmitter systems.[1]

Chemical Structure and Properties
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4-Acetyl-4-phenylpiperidine hydrochloride is the hydrochloride salt of 4-acetyl-4-
phenylpiperidine. The core structure consists of a piperidine ring with a phenyl group and an
acetyl group attached to the same carbon atom at the 4-position. The hydrochloride salt form
enhances its stability and solubility in aqueous media.

Chemical Structure

Caption: Chemical structure of 4-Acetyl-4-phenylpiperidine hydrochloride.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Acetyl-4-phenylpiperidine
hydrochloride is presented in the table below.

Property Value Reference
Molecular Formula C13H1sCINO [2]
Molecular Weight 239.74 g/mol [11[2]

CAS Number 10315-03-4 [1]

White to light yellow to light
Appearance _ [1]
orange crystalline powder

Melting Point 232-234 °C or 248 °C [11[3]

Solubility Soluble in water [3]

pKa (predicted for 4-
S 10.20£0.10 [1]
phenylpiperidine)

Synthesis and Purification
Synthesis

The synthesis of 4-acetyl-4-phenylpiperidine can be achieved through a multi-step process,
often starting from 1-benzyl-4-cyano-4-phenylpiperidine. A general synthetic approach is
outlined below.
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Caption: General synthetic workflow for 4-Acetyl-4-phenylpiperidine hydrochloride.

Experimental Protocol (General Procedure based on related syntheses):

¢ Grignard Reaction: To a solution of 1-benzyl-4-cyano-4-phenylpiperidine in an anhydrous
solvent mixture such as toluene and tetrahydrofuran (THF), a Grignard reagent like methyl
magnesium bromide is added portion-wise under an inert atmosphere (e.g., nitrogen or
argon) at a controlled temperature (e.g., 0 °C). The reaction mixture is then typically stirred at
room temperature or gentle reflux for several hours to ensure complete reaction. The
reaction is subsequently quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
an organic solvent (e.g., ethyl acetate). The combined organic extracts are washed with
brine, dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and concentrated
under reduced pressure to yield crude 1-benzyl-4-acetyl-4-phenylpiperidine.

o Debenzylation: The crude 1-benzyl-4-acetyl-4-phenylpiperidine is dissolved in a suitable
solvent, such as ethanol or methanol. A palladium on carbon (Pd/C) catalyst (typically 5-10
wit%) is added to the solution. The mixture is then subjected to hydrogenation, either by
bubbling hydrogen gas through the solution or by using a Parr hydrogenator apparatus at a
specific pressure, until the reaction is complete (as monitored by techniques like thin-layer
chromatography). Upon completion, the catalyst is removed by filtration through a pad of
celite, and the filtrate is concentrated under reduced pressure to give 4-acetyl-4-
phenylpiperidine.[4]
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e Hydrochloride Salt Formation: The resulting 4-acetyl-4-phenylpiperidine free base is
dissolved in a suitable organic solvent, such as diethyl ether or ethyl acetate. Anhydrous
hydrogen chloride gas is then bubbled through the solution, or a solution of HCI in an organic
solvent (e.g., HCl in isopropanol) is added dropwise with stirring. The hydrochloride salt
precipitates out of the solution and can be collected by filtration.

Purification

The final product, 4-acetyl-4-phenylpiperidine hydrochloride, can be purified by
recrystallization. A common solvent system for this purpose is a mixture of methanol and ethyl
acetate.[4]

Experimental Protocol for Recrystallization:

The crude 4-acetyl-4-phenylpiperidine hydrochloride is dissolved in a minimal amount of
hot methanol.

» Ethyl acetate is then added dropwise until the solution becomes slightly turbid.

e The solution is allowed to cool slowly to room temperature, and then further cooled in an ice
bath to promote crystallization.

e The resulting crystals are collected by vacuum filtration, washed with a small amount of cold
ethyl acetate, and dried under vacuum.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for assessing the purity of 4-acetyl-4-phenylpiperidine
hydrochloride.[1] A typical reversed-phase HPLC method can be employed.

lllustrative HPLC Protocol:
e Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 um).

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer at
a specific pH) and an organic modifier (e.g., acetonitrile or methanol).
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» Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength where the phenyl group absorbs, for instance,
around 254 nm.

e Sample Preparation: A known concentration of the compound is dissolved in the mobile
phase or a compatible solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are essential for the structural elucidation and confirmation of 4-
acetyl-4-phenylpiperidine hydrochloride.

Sample Preparation for NMR:

A small amount of the compound (typically 5-10 mg) is dissolved in a deuterated solvent (e.g.,
DMSO-ds or D20) in a standard 5 mm NMR tube.

Expected Spectral Features:

e 1H NMR: The spectrum will show characteristic signals for the aromatic protons of the phenyl
group, the protons of the piperidine ring, and the methyl protons of the acetyl group. The
integration of these signals should correspond to the number of protons in each
environment.

e 13C NMR: The spectrum will display distinct signals for each unique carbon atom in the
molecule, including the carbons of the phenyl ring, the piperidine ring, and the carbonyl and
methyl carbons of the acetyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to identify the functional groups present in the molecule.
Expected Absorption Bands:

e C=0 stretch (ketone): A strong absorption band is expected in the region of 1700-1725 cm~1.
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e N-H stretch (secondary amine salt): A broad absorption band is expected in the region of
2400-3200 cm™1,

e C-H stretch (aromatic and aliphatic): Absorption bands are expected around 3000-3100 cm~1
(aromatic) and 2800-3000 cm~1 (aliphatic).

e C=C stretch (aromatic): Absorption bands are expected in the region of 1450-1600 cm~1.

Biological Activity and Potential Applications

4-Acetyl-4-phenylpiperidine hydrochloride is a member of the 4-phenylpiperidine class,
which is known to interact with the central nervous system. Derivatives of this scaffold have
been shown to possess a range of pharmacological activities, including:

o Opioid Receptor Modulation: Many 4-phenylpiperidine derivatives are known to be potent
agonists at the p-opioid receptor, leading to their analgesic effects. The substitution at the 4-
position of the piperidine ring is a critical determinant of binding affinity to the p-opioid
receptor.[5]

e Dopamine and Serotonin Transporter Inhibition: Some 4-phenylpiperidine analogs have been
found to inhibit the reuptake of dopamine and serotonin, suggesting potential applications as
antidepressants or treatments for other neuropsychiatric disorders.

The primary utility of 4-acetyl-4-phenylpiperidine hydrochloride in drug discovery is as a
versatile intermediate for the synthesis of more complex molecules with tailored
pharmacological profiles.[1] Its structural features allow for further chemical modifications to
explore structure-activity relationships and develop novel therapeutic agents.[1]
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Potential Biological Targets and Applications
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Caption: Potential biological targets and applications of 4-Acetyl-4-phenylpiperidine derivatives.

Safety and Handling

As with any chemical compound, 4-acetyl-4-phenylpiperidine hydrochloride should be
handled with appropriate safety precautions in a laboratory setting. It is recommended to
consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and
potential hazards. Standard personal protective equipment, including safety glasses, gloves,
and a lab coat, should be worn when working with this compound.

Conclusion

4-Acetyl-4-phenylpiperidine hydrochloride is a valuable chemical entity for researchers in
the field of medicinal chemistry and pharmacology. Its well-defined structure and its role as a
synthetic intermediate make it a key building block for the development of novel therapeutics
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targeting the central nervous system. This technical guide has provided a summary of its
chemical properties, synthetic routes, analytical methods, and potential biological relevance,
offering a solid foundation for further research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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